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Compound of Interest

Compound Name: Ethyl-piperidin-4-ylmethyl-amine

Cat. No.: B059413 Get Quote

Disclaimer: This document has been compiled to provide a comprehensive overview of the

safety and handling protocols for Ethyl-piperidin-4-ylmethyl-amine (CAS No. 1220168-31-9).

Due to the limited availability of a specific Safety Data Sheet (SDS) for this compound at the

time of writing, the quantitative data presented herein is based on closely related structural

analogs, primarily 1-Ethylpiperidine and Ethyl 4-amino-1-piperidinecarboxylate. This guide is

intended for use by trained professionals in research and development and should be

supplemented with a thorough in-house risk assessment before handling this chemical.

Hazard Identification and Classification
Ethyl-piperidin-4-ylmethyl-amine is anticipated to be a hazardous chemical that requires

careful handling. Based on the toxicological and physical data of its structural analogs, it is

likely to be classified as a corrosive, flammable, and toxic substance.

GHS Hazard Summary
The following table summarizes the expected GHS classification for Ethyl-piperidin-4-
ylmethyl-amine, extrapolated from its analogs.
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Hazard Class Hazard Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Pictograms:

alt text

alt text

alt text

Signal Word: Danger

Physical and Chemical Properties
The physical and chemical properties of Ethyl-piperidin-4-ylmethyl-amine are crucial for its

safe handling and storage. The following table provides estimated values based on its

structural analogs.
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Property Value

Molecular Formula C8H18N2

Molecular Weight 142.24 g/mol

Appearance Expected to be a liquid

Boiling Point Estimated: 180-220 °C

Flash Point Estimated: 60-80 °C

Density Estimated: 0.9 - 1.0 g/cm³

Solubility
Expected to be soluble in water and organic

solvents

Toxicological Information
The toxicological profile of Ethyl-piperidin-4-ylmethyl-amine is not well-established. The data

below is based on the acute toxicity of its structural analogs and should be treated as

indicative.

Route of Exposure
Toxicological
Endpoint

Value Species

Oral LD50 300 - 2000 mg/kg Rat

Dermal LD50 1000 - 2000 mg/kg Rabbit

Inhalation LC50 Data not available

Experimental Protocols and Handling Procedures
Personal Protective Equipment (PPE)
When handling Ethyl-piperidin-4-ylmethyl-amine, the following personal protective

equipment is mandatory:

Eye Protection: Chemical safety goggles and a face shield.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: A chemical-resistant laboratory coat, and in cases of potential

splashing, a chemical-resistant apron and boots.

Respiratory Protection: Work should be conducted in a well-ventilated fume hood. If the

concentration of vapors is expected to exceed exposure limits, a NIOSH-approved respirator

with an organic vapor cartridge is required.

Safe Handling and Storage
Handling:

All work with Ethyl-piperidin-4-ylmethyl-amine should be performed in a certified

chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Avoid inhalation of vapors.

Use only non-sparking tools and intrinsically safe equipment.

Keep away from heat, sparks, and open flames.

Ground and bond containers when transferring material.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents and acids.

The storage area should be designated for flammable and corrosive liquids.

First Aid Measures
In case of skin contact: Immediately flush the skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.
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In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical attention.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Visualized Experimental Workflow
The following diagram illustrates a standard workflow for handling hazardous chemicals like

Ethyl-piperidin-4-ylmethyl-amine in a laboratory setting.
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Preparation Phase

Handling Phase

Post-Handling Phase

Risk Assessment

Gather Required PPE

Identify Hazards

Prepare Fume Hood and Equipment

Ensure Safety Measures

Weighing and Transfer of Chemical

Begin Experiment

Performing the Reaction/Experiment

Proceed with Caution

Decontamination of Glassware and Surfaces

After Completion

Proper Waste Disposal

Segregate Waste

Documentation of Experiment

Final Step

Click to download full resolution via product page

Standard Laboratory Workflow for Hazardous Chemicals
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This guide provides a foundational understanding of the safety and handling requirements for

Ethyl-piperidin-4-ylmethyl-amine. It is imperative that all users of this chemical consult

additional resources and adhere to their institution's safety protocols.

To cite this document: BenchChem. [Technical Guide on the Safety and Handling of Ethyl-
piperidin-4-ylmethyl-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b059413#safety-and-handling-of-ethyl-piperidin-4-
ylmethyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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